Cas no 22921-92-2 (2,2-dimethylnonan-3-one)

• Product Name: 2,2-dimethylnonan-3-one
• CAS No: 22921-92-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 2355659
• PubChem ID: 15039850
• Update Time: 2025-08-05

2,2-dimethylnonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-nonanone
• 2,2-dimethylnonan-3-one
• SCHEMBL3774465
• 2,2-dimethyl-nonan-3-one
• 22921-92-2

• Inchi： 1S/C11H22O/c1-5-6-7-8-9-10(12)11(2,3)4/h5-9H2,1-4H3
• InChI Key： BRQQAEGACQZSTI-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)CCCCCC

Computed Properties

• Exact Mass: 170.167065321Da
• Monoisotopic Mass: 170.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-dimethylnonan-3-one

Introduction to 2,2-Dimethylnonan-3-One (CAS No. 22921-92-2)

2,2-Dimethylnonan-3-one, also known by its CAS registry number CAS No. 22921-92-2, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound belongs to the class of ketones, specifically a branched-chain ketone, and is widely used in various industries such as pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula is C₁₁H₂₂O, and it exists as a colorless liquid with a characteristic odor.

The synthesis of 2,2-dimethylnonan-3-one typically involves the oxidation of suitable alcohols or the dehydration of tertiary alcohols. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of solid acid catalysts to enhance the yield and purity of this compound during the dehydration step. These developments are crucial for meeting the growing demand across various sectors while minimizing environmental impact.

In terms of applications, 2,2-dimethylnonan-3-one serves as an intermediate in the synthesis of complex organic molecules. It is particularly valuable in the pharmaceutical industry for the production of bioactive compounds with specific stereochemistry. For example, recent studies have highlighted its role in the synthesis of β-lactam antibiotics, where it acts as a key intermediate in forming the core structure of these drugs.

Beyond pharmaceuticals, CAS No. 22921-92-2 finds application in agrochemicals, where it is used as a precursor for herbicides and insecticides. Its ability to undergo various organic reactions, such as aldol condensations and Michael additions, makes it an indispensable building block in modern organic synthesis.

The environmental impact of 2,2-dimethylnonan-3-one has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is reassuring for its safe disposal and use in industrial settings. However, further research is needed to optimize its degradation pathways and minimize any potential ecological risks.

In conclusion, CAS No. 4478588 remains a critical compound in contemporary organic chemistry due to its versatility and wide-ranging applications. Ongoing research continues to uncover new avenues for its use while addressing concerns related to sustainability and environmental safety.